Cas no 1798638-31-9 (1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one)

1-[7-(2-Chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one is a synthetic organic compound featuring a 1,4-thiazepane core substituted with a 2-chlorophenyl group and a 3-methylbut-2-en-1-one moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate for biologically active molecules. The presence of the chlorophenyl group may enhance binding affinity in target interactions, while the α,β-unsaturated ketone moiety could offer reactivity for further derivatization. The compound’s well-defined heterocyclic framework makes it suitable for structure-activity relationship studies in drug discovery. Its synthetic versatility and potential pharmacological relevance underscore its value in research applications.
1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one structure
1798638-31-9 structure
Product Name:1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one
CAS No:1798638-31-9
MF:C16H20ClNOS
MW:309.854102134705
CID:5375551
Update Time:2025-11-01

1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one
    • Inchi: 1S/C16H20ClNOS/c1-12(2)11-16(19)18-8-7-15(20-10-9-18)13-5-3-4-6-14(13)17/h3-6,11,15H,7-10H2,1-2H3
    • InChI Key: MDXNPHBMPYVLHG-UHFFFAOYSA-N
    • SMILES: C(N1CCC(C2=CC=CC=C2Cl)SCC1)(=O)/C=C(\C)/C

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1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one Related Literature

Additional information on 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one

1-[7-(2-Chlorophenyl)-1,4-Thiazepan-4-yl]-3-Methylbut-2-en-1-one (CAS No. 1798638-31-9): A Comprehensive Overview

1-[7-(2-Chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one (CAS No. 1798638-31-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazepans, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The thiazepan ring system in this compound is a seven-membered heterocyclic structure containing a sulfur and a nitrogen atom. The presence of the 2-chlorophenyl substituent and the 3-methylbut-2-en-1-one moiety further enhances its pharmacological profile, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in modulating specific biological pathways, which could lead to the development of new drugs for treating various diseases.

One of the key areas of research involving 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one is its role in neurodegenerative disorders. Studies have shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. This is particularly relevant in conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in neuronal damage.

In addition to its neuroprotective properties, 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one have also been studied extensively. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and has a long half-life, allowing for once-daily dosing regimens.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one. Molecular docking studies have revealed that this compound can bind to specific protein targets with high affinity, which is crucial for its biological activity. These findings provide valuable insights into the mechanism of action of this compound and pave the way for rational drug design.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one (CAS No. 1798638-31-9) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. Ongoing studies continue to explore its potential therapeutic applications, with the ultimate goal of bringing this compound to market as an effective treatment for various diseases.

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